Cas no 2121513-59-3 (3,6-Difluoro-2-methoxyphenylboronic acid pinacol ester)

• Product Name: 3,6-Difluoro-2-methoxyphenylboronic acid pinacol ester
• CAS No: 2121513-59-3
• MF: C₁₃H₁₇BF₂O₃
• MW: 270.080091238022
• MDL: MFCD22415003
• CID: 5074105
• Update Time: 2026-03-01

3,6-Difluoro-2-methoxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoro-2-methoxyphenylboronic acid pinacol ester
• 2-(3,6-difluoro-2-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD22415003
• Inchi： 1S/C13H17BF2O3/c1-12(2)13(3,4)19-14(18-12)10-8(15)6-7-9(16)11(10)17-5/h6-7H,1-5H3
• InChI Key： IDNLFNNFSZMWGW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1B1OC(C)(C)C(C)(C)O1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 322
• Topological Polar Surface Area: 27.7

Additional information on 3,6-Difluoro-2-methoxyphenylboronic acid pinacol ester

Comprehensive Overview of 3,6-Difluoro-2-methoxyphenylboronic acid pinacol ester (CAS No. 2121513-59-3)

3,6-Difluoro-2-methoxyphenylboronic acid pinacol ester (CAS No. 2121513-59-3) is a high-value boronic acid derivative widely used in pharmaceutical research, agrochemical development, and advanced material synthesis. This compound belongs to the arylboronate ester family, characterized by its stability and reactivity in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic chemistry. Its unique difluoromethoxy substitution pattern enhances electronic properties, making it a sought-after building block for drug discovery pipelines targeting kinase inhibitors and bioconjugation applications.

The growing demand for fluorinated boronic esters like 3,6-Difluoro-2-methoxyphenylboronic acid pinacol ester aligns with trends in precision medicine and green chemistry. Researchers increasingly focus on fluorine-containing compounds due to their metabolic stability and bioavailability improvements—key factors highlighted in recent AI-driven drug design studies. The pinacol ester moiety provides exceptional hydrolytic stability, addressing common challenges in handling boronic acids under ambient conditions, a frequent topic in synthetic chemistry forums and patent literature.

Analytical characterization of CAS No. 2121513-59-3 typically involves NMR spectroscopy (particularly ¹⁹F and ¹¹B NMR) and HPLC purity analysis, with industry standards requiring ≥95% chemical purity for most applications. Recent scientific publications emphasize its utility in constructing heterocyclic scaffolds for PET tracer development, reflecting the compound's relevance in radiopharmaceuticals—a rapidly expanding market segment. Storage recommendations include inert atmosphere protection at -20°C to maintain optimal shelf stability, a practical consideration often queried in chemical supplier FAQs.

From a supply chain perspective, 3,6-Difluoro-2-methoxyphenylboronic acid pinacol ester exemplifies the pharmaceutical industry's shift toward just-in-time manufacturing of specialty intermediates. Its structure-activity relationship (SAR) potential has been explored in several medicinal chemistry campaigns, particularly for central nervous system (CNS) targets where fluorine substitution improves blood-brain barrier penetration. Regulatory-compliant documentation including Certificate of Analysis (CoA) and material safety data sheets are critical for global distribution, as noted in recent GMP compliance guidelines.

Emerging applications in catalysis research demonstrate this compound's versatility beyond traditional coupling reactions. Studies published in ACS Catalysis highlight its role in developing asymmetric synthesis methodologies, while materials science journals report its incorporation into organic electronic materials for OLED applications. The methoxy-difluoro substitution pattern contributes to tunable HOMO-LUMO gaps, a property increasingly important for optoelectronic device innovation—a trending topic in nanotechnology discussions.

For synthetic chemists, handling protocols emphasize the importance of anhydrous conditions during transmetalation steps, with technical bulletins recommending Schlenk line techniques for sensitive applications. The compound's crystallographic data, available through Cambridge Structural Database entries, facilitates computational chemistry modeling—a synergy between experimental and theoretical approaches frequently discussed in cheminformatics communities. Recent process chemistry optimizations have reduced production costs while maintaining regioselective purity, addressing a key concern in scale-up scenarios.

Environmental considerations surrounding boron-containing compounds have spurred development of improved waste treatment protocols, with several green chemistry initiatives featuring CAS No. 2121513-59-3 as a case study for sustainable synthesis. Its biodegradation pathways are actively researched, particularly in contexts of pharmaceutical residues in aquatic systems—a hot-button issue in environmental toxicology circles. These multifaceted applications position 3,6-Difluoro-2-methoxyphenylboronic acid pinacol ester as a compound of continuing scientific and industrial importance.